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CAS No.: 54105-66-7
Cat. No.: B1584076
- 7

Executive Summary & Immediate Directives

Undecylcyclohexane (CAS: 54105-66-7) is a high-molecular-weight alkylcyclohexane.[1]
While it poses lower immediate flammability risks compared to short-chain solvents (e.qg.,
cyclohexane), it presents significant aspiration hazards and chronic aquatic toxicity.

Core Disposal Directive:

DO NOT discharge into sink drains or municipal sewer systems. (Strict prohibition due to
H410 Aquatic Toxicity).

DO NOT dispose of as general trash.

DO segregate as Non-Halogenated Organic Waste.

DO incinerate via a licensed chemical waste facility.[2]

Chemical Profile & Waste Classification

Effective disposal planning requires understanding the specific physical properties that dictate
waste coding.
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Property Value Operational Implication

Unique identifier for waste
CAS Number 54105-66-7 i
manifests.

>60°C (140°F). technically not
Flash Point ~138°C (280°F) a RCRA D001 Ignitable waste
by itself, but is Combustible.

Low volatility; spill residues

Boiling Point ~315°C )
persist.
) Lighter than water; floats,
Density 0.81 g/mL ) )
creating surface films.
. Biphasic Hazard: Will separate
Solubility Insoluble
from aqueous waste streams.
Aspiration hazard; Very toxic to
GHS Hazards H304, H410

aquatic life.

Regulatory Classification Logic

« RCRA (USA): Undecylcyclohexane itself is not a P-listed or U-listed waste. Because its
flash point is >60°C, it does not meet the definition of DOO1 (Ignitable) unless mixed with
lower-flashpoint solvents.

o Best Practice: Despite the high flash point, manage it as Hazardous Organic Waste to
ensure destruction via fuel blending or incineration, preventing environmental release.

Waste Segregation Protocol

Proper segregation is the single most critical step in laboratory waste management. Mixing
undecylcyclohexane with incompatible streams increases disposal costs and safety risks.

The "Why" Behind Segregation

» Cost Control: Undecylcyclohexane is Non-Halogenated. Mixing it with halogenated waste
(e.g., Chloroform, DCM) forces the entire container to be treated as halogenated, which is
significantly more expensive to incinerate due to acid-scrubbing requirements.
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e Process Safety: Mixing with oxidizers (Nitric acid, Peroxides) can lead to exothermic
reactions or fire, despite the high flash point.

« Treatment Failure: Mixing with aqueous waste causes phase separation. The hydrophobic
layer can foul sensors and skimmers in water treatment facilities.

Diagram 1: Waste Segregation Decision Tree

Use this logic flow to determine the correct waste container at the bench.

Undecylcyclohexane Waste Generated

Is it mixed with Oxidizers?
(Nitrates, Peroxides)

Is it mixed with Halogens? CRITICAL HAZARD
(Cl, F, Br, 1) Do Not Mix. Segregate Oxidizers.

No Yes

Stream A: Halogenated Organic Waste

P . Ao
Is it mixed with Aqueous solutions? (High Cost Disposal)

Yes No (Pure or mixed with other organics)

Stream B: Multiphase Waste Stream C: Non-Halogenated Organic Waste
(Requires Separation - Avoid if possible) (Standard Disposal)

Click to download full resolution via product page

Caption: Decision logic for segregating Undecylcyclohexane to ensure safety and minimize
disposal costs.
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Operational Disposal Procedures
A. Satellite Accumulation (Lab Bench)

» Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers.
Undecylcyclohexane is compatible with most standard solvent containers.

o Labeling: Apply a hazardous waste label immediately upon the first drop of waste.
o Constituents: Write "Undecylcyclohexane" (do not use abbreviations).

o Hazard Checkbox: Mark "Toxic" (due to aquatic/aspiration hazards) and "Combustible" (if
applicable by local fire code).

e Venting: Ensure the cap is tightly closed when not in use to prevent spillage, though vapor
pressure is low.

B. Bulk Waste & Lab Packing

For larger volumes (Pilot Plant/Process scale):

o Bulking: Undecylcyclohexane can be bulked with other non-halogenated aliphatic
hydrocarbons (e.g., Hexane, Heptane, Mineral Oil).

e Flash Point Check: If bulked with low-flash solvents (e.g., Hexane), the entire drum becomes
D001 Ignitable. Label accordingly.

C. Spill Management

Because Undecylcyclohexane is hydrophobic and has a high boiling point, it will not
evaporate quickly and will create a slippery residue.

e PPE: Nitrile gloves and safety glasses.

o Containment: Use spill pillows or hydrophobic boom barriers to prevent it from reaching floor
drains.

o Absorption: Use vermiculite, sand, or clay-based absorbents.
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o Note: Combustible absorbent pads may be used.

» Disposal of Debris: Bag all contaminated absorbents. Label as "Solid Debris contaminated
with Undecylcyclohexane" and dispose of via the solid hazardous waste stream.

The Disposal Lifecycle

Understanding the downstream fate of your waste validates the importance of upstream
segregation.

Diagram 2: Cradle-to-Grave Workflow

Visualizing the path from the laboratory bench to final destruction.

t i atellite Accumulation When Full Central Waste Storage Manifesting TSDF Destruction Fuel Blending / Incineration

Generation Transport
(Lab Bench) arbo (90-Day Area) (DOT Class 9 or Non-Regulated) (Treatment, Storage, Disposal Facility) (Energy Recovery)

Click to download full resolution via product page

Caption: The lifecycle of Undecylcyclohexane waste, prioritizing energy recovery via
incineration.

Regulatory Compliance & Shipping
DOT Shipping (USA)

Pure Undecylcyclohexane typically falls under:

UN Number: UN3082 (if regulated as environmentally hazardous)

» Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s.
(Undecylcyclohexane)[3][4]

e Class: 9
o Packing Group: Il

» Note: Non-bulk shipments by ground in the US are often exempt from Class 9 regulation if
the material is not a hazardous substance or hazardous waste (49 CFR 173.155). However,
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always consult your EHS specialist as "Aquatic Toxicity" often triggers Class 9 for air or
international transport.

European CLP/REACH

» Signal Word: Danger
e Hazard Statements: H304 (Aspiration), H410 (Aquatic Chronic).[5]

» Disposal Code (EWC): 07 01 04* (other organic solvents, washing liquids and mother
liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. bio.vu.nl [bio.vu.nl]

e To cite this document: BenchChem. [Operational Guide: Undecylcyclohexane Disposal &
Waste Management]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584076#undecylcyclohexane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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